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Compound of Interest

Compound Name: VU0364770 hydrochloride

cat. No.: B10768700

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the novel neuroprotective
agent VU0364770 HCI against a range of other neuroprotective compounds. The information is
curated from preclinical studies to assist researchers in evaluating its potential and formulating
new research directions.

Introduction to VU0364770 HCI

VU0364770 hydrochloride is a potent and selective positive allosteric modulator (PAM) of the
metabotropic glutamate receptor 4 (mGIuR4).[1] As a PAM, it does not activate the receptor
directly but enhances its sensitivity to the endogenous ligand, glutamate. This modulatory
action is a promising therapeutic strategy for neurological disorders characterized by
excitotoxicity and neuronal damage, such as Parkinson's disease. Preclinical studies have
demonstrated its efficacy in rodent models of Parkinson's disease, both as a standalone
treatment and in combination with existing therapies like L-DOPA.[2]

Mechanism of Action: A Signalling Pathway
Overview

VU0364770 HCI enhances the neuroprotective effects of mGIluR4 by potentiating its inhibitory
action on presynaptic glutamate release. This is particularly relevant in the basal ganglia
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circuitry implicated in Parkinson's disease, where excessive glutamatergic transmission
contributes to neuronal dysfunction.
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Experimental Workflow for Neuroprotective Agent Evaluation
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Logical Relationship of Preclinical Models to Therapeutic Rationale
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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